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Compound of Interest

Compound Name: 2,3'-Dichloroacetophenone

Cat. No.: B1581386 Get Quote

An In-depth Technical Guide to 2,3'-Dichloroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3'-Dichloroacetophenone, a key

chemical intermediate. It covers its commercial availability, physicochemical properties,

synthesis protocols, and its applications in the development of kinase inhibitors.

Introduction
2,3'-Dichloroacetophenone (CAS No: 56041-57-7) is a halogenated aromatic ketone that

serves as a valuable building block in organic synthesis.[1] Its molecular structure, featuring a

dichlorinated phenyl ring, makes it a versatile precursor for various bioactive molecules. It is

particularly noted for its use as a reagent in the synthesis of novel kinase inhibitors, highlighting

its importance in drug discovery and development.[2][3][4]

Physicochemical Properties
2,3'-Dichloroacetophenone is a solid at room temperature, appearing as a colorless to yellow

substance.[2][5][6] Its key chemical identifiers and properties are summarized below.
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Property Value Source(s)

CAS Number 56041-57-7 [2][7]

Alternate CAS 21886-56-6 [3][4][8]

Molecular Formula C₈H₆Cl₂O [2][7][8]

Molecular Weight 189.04 g/mol [2][7][8]

IUPAC Name
1-(2,3-

dichlorophenyl)ethanone
[6][9]

Melting Point 125-127 °C [2]

Boiling Point 67 °C [2][10]

Density 1.293 g/cm³ [2]

Refractive Index 1.558 @ 20°C [2][5]

Form Solid [2][7]

SMILES String CC(=O)c1cccc(Cl)c1Cl [6][7]

InChI Key
KMABBMYSEVZARZ-

UHFFFAOYSA-N
[2][6][7]

Commercial Availability and Suppliers
2,3'-Dichloroacetophenone is commercially available from a variety of suppliers, typically for

research and development purposes. Purity levels generally range from 97% to 98% or higher.

[5][9][10][11] It is offered in quantities ranging from milligrams to grams.[2][5][7][9]
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Supplier
Product
Name/Purity

CAS Number
Available
Quantities

Sigma-Aldrich

2′,3′-

dichloroacetophenone

AldrichCPR

56041-57-7 250 mg

Thermo Scientific

2',3'-

Dichloroacetophenone

, 98%

56041-57-7 1 g, 5 g

ChemicalBook
2,3-

Dichloroacetophenone
56041-57-7 Custom

Santa Cruz

Biotechnology

2,3′-

Dichloroacetophenone
21886-56-6 Custom

NINGBO INNO

PHARMCHEM

2,3-

Dichloroacetophenone

, 97% min

56041-57-7 Custom

CP Lab Safety

2', 3'-

Dichloroacetophenone

, min 98%

56041-57-7 1 g

Note: Pricing and availability are subject to change. Some suppliers, like Sigma-Aldrich,

provide this compound as part of a collection for early discovery researchers and note that the

buyer assumes responsibility for confirming product identity and purity.[7]

Experimental Protocols: Synthesis Methodologies
Several methods for the synthesis of dichloroacetophenone derivatives have been

documented. While specific protocols for the 2,3'-isomer are less common in open literature

than for other isomers like 2,4'-dichloroacetophenone, general synthetic principles can be

applied. A patented method provides a specific route to the 2,3' isomer.

Method 1: Synthesis from m-Chloroacetophenone
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A method described in a patent involves using m-chloroacetophenone as a starting material.

[12] The process involves a diazotization reaction to generate an intermediate, followed by a

Sandmeyer reaction and an alpha-chlorination step to yield the final 2,3'-
dichloroacetophenone product.[12] The patent claims a total yield of over 80% with this

simple and mild synthetic pathway.[12]
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Caption: Synthesis workflow from m-Chloroacetophenone.
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Method 2: Friedel-Crafts Acylation
The Friedel-Crafts acylation is a common method for synthesizing aromatic ketones.[1] For the

synthesis of 2,4-dichloroacetophenone, m-dichlorobenzene is reacted with an acylating agent

like acetic anhydride or acetyl chloride in the presence of a Lewis acid catalyst such as

anhydrous aluminum trichloride.[1][13] A similar principle could be adapted for the 2,3'-isomer,

though starting materials would differ.

General Protocol (adapted from 2,4-dichloroacetophenone synthesis):

Reaction Setup: Charge a reaction vessel with m-dichlorobenzene and anhydrous aluminum

trichloride.[13]

Acylation: Slowly add acetic anhydride to the mixture under stirring, maintaining the

temperature between 45°C and 55°C.[13]

Reaction: After the addition, heat the mixture to 90-95°C and reflux for approximately 3

hours.[13]

Hydrolysis: Cool the reaction mixture and add it to 10% hydrochloric acid to hydrolyze.[13]

Workup: Separate the organic layer, wash with water, and then distill the product under

reduced pressure.[13]

Purification: The collected fraction is cooled and crystallized to obtain the final product.[13]
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Caption: General workflow for Friedel-Crafts acylation.
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Applications in Drug Discovery
2,3'-Dichloroacetophenone is a key reagent in the synthesis of heterocyclic compounds with

potential therapeutic applications. It has been specifically used in the creation of inhibitors for

key signaling pathway kinases.

Role in Kinase Inhibitor Synthesis
This compound is utilized as a reagent in the synthesis of:

Benzothiazepinones (BTZs): These molecules act as novel non-ATP competitive inhibitors of

glycogen synthase kinase-3β (GSK-3β).[2][3][4]

Benzimidazolyl Pyridinones: These serve as inhibitors for the insulin-like growth factor I (IGF-

1R) kinase.[2][3][4]

The logical workflow for utilizing 2,3'-Dichloroacetophenone in this context involves its

incorporation into a more complex molecular scaffold to generate a final active pharmaceutical

ingredient (API) that can modulate the activity of these kinases.
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Caption: Role in the synthesis of kinase inhibitors.

Safety and Handling
2,3'-Dichloroacetophenone is classified as an irritant and is harmful if swallowed (Acute

Toxicity 4, Oral).[2][7]

Hazard Codes: Xi, Xn[2]

GHS Pictogram: GHS07 (Exclamation Mark)[2][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1581386?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581386?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds003602
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds003602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation)[2]

Precautionary Statements: P261, P264, P270, P280, P301+P312, P304+P340,

P305+P351+P338, P405, P501[2][4][7]

Standard laboratory personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn when handling this chemical.[4] Work should be conducted in a

well-ventilated area or a fume hood.[4] Store in a dry, sealed container at room temperature.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 2,3-Dichloroacetophenone | 56041-57-7 [chemicalbook.com]

3. 2,3'-Dichloroacetophenone | 21886-56-6 [chemicalbook.com]

4. 2,3'-Dichloroacetophenone | 21886-56-6 [amp.chemicalbook.com]

5. 2',3'-Dichloroacetophenone, 98% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

6. A12667.03 [thermofisher.com]

7. 2′,3′-dichloroacetophenone AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

8. scbt.com [scbt.com]

9. 2',3'-Dichloroacetophenone, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

10. nbinno.com [nbinno.com]

11. calpaclab.com [calpaclab.com]

12. CN101333157B - Method for synthesizing 2,3'-dichloroacetophenone - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0428871.htm?N=United%20Kingdom
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds003602
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0428871.htm?N=United%20Kingdom
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0428871.htm?N=United%20Kingdom
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://www.benchchem.com/product/b1581386?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_2_2_4_Trichloroacetophenone_from_m_Dichlorobenzene.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5108398.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0428871.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0428871.htm?N=United%20Kingdom
https://www.thermofisher.com/order/catalog/product/A12667.06
https://www.thermofisher.com/order/catalog/product/A12667.06
https://www.thermofisher.com/order/catalog/product/A12667.03
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds003602
https://www.scbt.com/p/2-3prime-dichloroacetophenone-21886-56-6
https://www.fishersci.com/shop/products/2-3-dichloroacetophenone-98-thermo-scientific/AAA1266703
https://www.fishersci.com/shop/products/2-3-dichloroacetophenone-98-thermo-scientific/AAA1266703
https://www.nbinno.com/pharmaceutical-intermediates/2-3-dichloroacetophenone-high-purity-chemical-intermediate-pharmaceutical-synthesis-cg
https://www.calpaclab.com/2-3-dichloroacetophenone-min-98-1-gram/ala-d185217-1g
https://patents.google.com/patent/CN101333157B/en
https://patents.google.com/patent/CN101333157B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Method for preparing 2, 4-dichloroacetophenone - Eureka | Patsnap
[eureka.patsnap.com]

To cite this document: BenchChem. [Commercial availability and suppliers of 2,3'-
Dichloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581386#commercial-availability-and-suppliers-of-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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